Cas no 867157-81-1 (2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 867157-81-1
• MF: C₁₇H₁₂F₂N₂OS
• MW: 330.351789474487
• CID: 5480723
• Update Time: 2025-05-20

2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• 2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C17H12F2N2OS/c18-13-5-1-11(2-6-13)9-16(22)21-17-20-15(10-23-17)12-3-7-14(19)8-4-12/h1-8,10H,9H2,(H,20,21,22)
• InChI Key： OGORYYCAVYYLTO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)CC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

2-(4-Fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

The compound 2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide (CAS No. 867157-81-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring system and two fluorophenyl groups. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that thiazole derivatives can exhibit potent anti-inflammatory and anticancer properties. The fluorophenyl groups in this compound further enhance its pharmacokinetic profile, making it a promising candidate for drug development.

The synthesis of 2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Organic Process Research & Development* detailed the optimization of this synthesis pathway, emphasizing the importance of controlling reaction conditions to achieve high yields and purity. The use of fluorine atoms in the molecule also plays a critical role in stabilizing its structure and enhancing its bioavailability.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. Its ability to form stable amide bonds makes it an ideal candidate for conjugation with other biomolecules. A recent article in *Biomaterials Science* explored its use as a linker in antibody-drug conjugates (ADCs), where it demonstrated superior stability and efficacy compared to conventional linkers.

Furthermore, the thiazole ring system in this compound has been implicated in modulating enzyme activity, particularly in kinase signaling pathways. Research published in *ACS Medicinal Chemistry Letters* revealed that this compound can inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent. The presence of fluorine atoms also contributes to its lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets.

From a structural perspective, the molecule's amidic bond provides flexibility while maintaining structural integrity. This balance is essential for both chemical stability and biological activity. Additionally, the fluorophenyl groups introduce electronic effects that can fine-tune the molecule's reactivity and selectivity when interacting with biological systems.

Looking ahead, the development of novel analogs based on this compound holds great promise for advancing therapeutic interventions. Researchers are currently exploring modifications to the thiazole ring system to enhance its pharmacodynamic properties further. These efforts are supported by computational modeling studies that predict the molecular interactions and bioavailability of such analogs.

In conclusion, 2-(4-fluorophenyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide (CAS No. 867157-81-1) represents a cutting-edge molecule with diverse applications in modern chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across these disciplines.